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Compound of Interest

Compound Name: Galanganone C

Cat. No.: B1164239

In-Depth Technical Guide to Galanganone C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Galanganone C, a diarylheptanoid
of interest for its potential therapeutic properties. This document details its chemical and
physical characteristics, and summarizes the current, albeit limited, understanding of its
biological activities.

Core Compound Data

The fundamental physicochemical properties of Galanganone C are summarized in the table
below, providing a quick reference for researchers.

Property Value Reference
CAS Number 1922129-46-1 [1][2]
Molecular Weight 500.6 g/mol [1]
Molecular Formula C32H360s5 [1]

Biological Activity and Therapeutic Potential
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Galanganone C is a naturally occurring compound isolated from the rhizomes of Alpinia
galanga, a plant used in traditional medicine.[1] Preliminary research suggests that
Galanganone C possesses both anti-inflammatory and antioxidant properties, making it a
candidate for further investigation in drug discovery and development.[1]

While specific studies on the mechanisms of Galanganone C are not yet prevalent in publicly
accessible literature, the broader biological activities of Alpinia galanga extracts and related
compounds have been studied. These extracts are known to exhibit a wide range of effects,
including antimicrobial, antitumor, antiulcer, and antiallergic activities.[3][4] The anti-
inflammatory effects of a related compound, galangin, have been attributed to the inhibition of
the NF-kB and ERK signaling pathways.[5][6] The antioxidant activity of galangal extracts is
well-documented and is attributed to the presence of phenolic compounds that can scavenge
free radicals.[3][4]

Further research is required to elucidate the specific signaling pathways modulated by
Galanganone C and to fully understand its therapeutic potential.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Galanganone C are
not widely available. However, a foundational study outlines the general approach for the
isolation of similar compounds from Alpinia galanga.

General Isolation Workflow

The isolation of diarylheptanoids like Galanganone C from Alpinia galanga rhizomes typically
involves a multi-step process combining extraction and chromatography. The following is a
generalized workflow based on common phytochemical isolation procedures.
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Caption: Generalized workflow for the isolation of Galanganone C.
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Postulated Signaling Pathways

Based on the known anti-inflammatory and antioxidant activities of compounds from Alpinia
galanga, it is plausible that Galanganone C may interact with key cellular signaling pathways
involved in inflammation and oxidative stress. The following diagram illustrates a hypothetical
mechanism of action, drawing parallels from related compounds.

Hypothetical Signaling Pathways for Galanganone C
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Caption: Postulated mechanism of action for Galanganone C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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